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Compound of Interest

Compound Name: Tellurium, butyl-ethenyl-

cat. No.: B15426457

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: "Butyl vinyl telluride" is not a commonly cataloged chemical with a readily available
CAS number in public databases. This may indicate that it is a research chemical, has been
synthesized but not widely reported, or is novel. This guide, therefore, presents a scientifically
plausible approach to its synthesis, properties, and potential reactivity based on established
principles of organotellurium chemistry. All experimental details are predictive and should be
adapted and optimized under appropriate laboratory safety protocols.

Introduction and Identification

While a specific CAS number for butyl vinyl telluride is not found in major chemical databases,
the name suggests an unsymmetrical telluride with the chemical structure CH2=CH-Te-CaHo.
Organotellurium compounds are of growing interest in organic synthesis, materials science,
and medicinal chemistry due to their unique reactivity. Vinyl tellurides, in particular, serve as
versatile intermediates in cross-coupling reactions and other organic transformations. This
document outlines a prospective technical profile for butyl vinyl telluride.

Proposed Physicochemical and Spectroscopic Data

The following table summarizes the predicted properties of butyl vinyl telluride based on known
data for related organotellurium compounds like divinyl telluride and dibutyl telluride.
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Predicted
Property Lo Notes
Value/Characteristic
Molecular Formula CeH12Te
Molecular Weight 211.76 g/mol
] Organotellurides are often
Likely a pale yellow to orange N )
Appearance iquid colored and sensitive to air
iqui
a and light.
N ) ) Extrapolated from similar
Boiling Point Estimated 150-180 °C )
organotellurium compounds.
Soluble in common organic
Solubility solvents (e.g., THF, diethyl Insoluble in water.

ether, chloroform).

1H NMR (CDCls)

Vinyl protons: & 5.5-7.0 ppm
(complex multiplet). Butyl
protons: & 0.9-3.0 ppm
(multiplets).

Chemical shifts are
approximate and coupling

patterns will be complex.

13C NMR (CDCls)

Vinyl carbons: & 110-130 ppm.

Butyl carbons: & 13-40 ppm.

125Te NMR (CDCls)

0 400-600 ppm

Highly dependent on the

chemical environment.

Proposed Synthetic Protocol

A plausible and efficient synthesis of butyl vinyl telluride can be achieved via the reaction of a

butyltelluride anion with a vinylating agent. The following protocol is a general guideline.

Reaction:

BuTe~Na* + CH2=CH-Br - CH2=CH-Te-Bu + NaBr

Materials and Reagents:

o Dibutyl ditelluride ((BuTe)z2)
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Sodium borohydride (NaBHa4)

Vinyl bromide (CH2=CHBTr) or vinyl triflate

Ethanol (absolute, degassed)

Tetrahydrofuran (THF, dry, degassed)

Standard glassware for inert atmosphere synthesis (Schlenk line)
Procedure:
o Generation of Sodium Butyltelluride (BuTeNa):

o In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve dibutyl
ditelluride (1.0 eq) in a minimal amount of degassed ethanol or THF.

o Cool the solution to 0 °C in an ice bath.

o Slowly add sodium borohydride (2.2 eq) portion-wise. The deep red/purple color of the
ditelluride should fade to a pale yellow or colorless solution, indicating the formation of the
butyltelluride anion.

o Stir the reaction mixture at 0 °C for 30 minutes after the addition is complete.
 Vinylation Reaction:

o To the freshly prepared solution of sodium butyltelluride, slowly add vinyl bromide (1.1 eq)
via syringe at 0 °C.

o Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC
or GC-MS.

e Work-up and Purification:
o Quench the reaction by adding deionized, degassed water.

o Extract the agueous phase with diethyl ether or hexanes (3 x 50 mL).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15426457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
o Remove the solvent under reduced pressure.

o The crude product can be purified by vacuum distillation or column chromatography on

silica gel (using a non-polar eluent like hexanes).

Safety Precautions: Organotellurium compounds are malodorous and have low to moderate
toxicity. All manipulations should be performed in a well-ventilated fume hood. Inert atmosphere
techniques are crucial to prevent oxidation.

Logical and Experimental Workflow Diagrams

The following diagrams illustrate the proposed synthetic pathway and a general experimental
workflow for the synthesis and characterization of butyl vinyl telluride.
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Caption: Proposed synthetic pathway for butyl vinyl telluride.
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Caption: General experimental workflow for synthesis and characterization.

Potential Signaling Pathway Involvement and
Applications

While no specific biological activity of butyl vinyl telluride has been reported, organotellurium
compounds have been investigated for a range of bioactivities, often linked to their redox
properties.

Hypothetical Signaling Pathway Interaction:
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Many organotellurium compounds are known to interact with cellular redox systems, such as
the thioredoxin and glutathione pathways, due to the Te-C bond's susceptibility to oxidative and
reductive cleavage. It is plausible that butyl vinyl telluride could act as a modulator of
intracellular reactive oxygen species (ROS) levels.
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Caption: Hypothetical interaction with cellular redox pathways.
Potential Applications in Drug Development:
» Redox-Modulating Agents: Could be explored for conditions associated with oxidative stress.

e Enzyme Inhibitors: The tellurium atom could coordinate to active sites of certain enzymes,
particularly those with cysteine residues.
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o Synthetic Intermediates: Vinyl tellurides are valuable in palladium-catalyzed cross-coupling
reactions (e.g., Stille-type couplings) for the synthesis of complex organic molecules, which
is a cornerstone of drug discovery.

« To cite this document: BenchChem. [Technical Guide: Butyl Vinyl Telluride]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15426457#butyl-
vinyl-telluride-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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